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Compound of Interest

Compound Name: Bis-methacrylate-PEG5

Cat. No.: B3099053

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and
biomedical applications of Bis-methacrylate-PEG5, a short-chain polyethylene glycol
dimethacrylate (PEGDMA) crosslinker. This document details the experimental protocols,
guantitative data, and underlying principles for its use in developing advanced biomaterials.

Introduction

Polyethylene glycol (PEG)-based hydrogels are cornerstones in biomedical research and
applications due to their biocompatibility, hydrophilicity, and tunable physical properties.[1][2]
Bis-methacrylate-PEGS5, also known as pentaethylene glycol dimethacrylate, is a bifunctional
monomer featuring a central chain of five ethylene glycol units end-capped with methacrylate
groups. This structure allows for the formation of crosslinked hydrogel networks through
polymerization, making it a valuable component in tissue engineering, drug delivery systems,
and dental materials.[3][4] The short PEG chain length imparts distinct properties to the
resulting hydrogels, notably higher stiffness and lower swelling ratios compared to those
formed from higher molecular weight PEG dimethacrylates.[5]

Synthesis of Bis-methacrylate-PEG5

The synthesis of Bis-methacrylate-PEGS5 typically involves the esterification of pentaethylene
glycol with methacrylic acid or its derivatives, such as methacrylic anhydride or methacryloyl
chloride.[6][7] A common and effective method utilizes methacrylic anhydride in the presence of
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a base catalyst.[6] Microwave-assisted synthesis has also emerged as a rapid and efficient
alternative to conventional heating.[8][9]

hvsicochemical ies of Bis-met] late-PEGS

Property Value Reference
Chemical Formula C18H3008 (Derived)
Molecular Weight 374.43 g/mol (Calculated)

Colorless to slightly yellow
Appearance . o [10]
viscous liquid

Boiling Point >200 °C /2 mmHg
Density ~1.041 g/cm3 [4]
Refractive Index ~1.460 (at 20 °C) [4]

Experimental Protocols
Synthesis of Bis-methacrylate-PEG5 via Esterification

This protocol is a generalized procedure based on common laboratory practices for the
synthesis of PEG dimethacrylates.[6][7]

Materials:

Pentaethylene glycol

o Methacrylic anhydride

o Triethylamine (TEA) or other suitable base catalyst

¢ Dichloromethane (DCM), anhydrous

» Hydroquinone (inhibitor)

e Sodium bicarbonate solution (5% w/v)

¢ Brine solution
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e Anhydrous magnesium sulfate or sodium sulfate
e Alumina (for filtration)

o Diethyl ether (for precipitation)

Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve
pentaethylene glycol in anhydrous dichloromethane.

e Add a catalytic amount of triethylamine.

 To this solution, add methacrylic anhydride (typically a 2.2 molar equivalent to the hydroxyl
groups of the PEG) dropwise while stirring in an ice bath to control the exothermic reaction.

e Add a small amount of hydroquinone to inhibit premature polymerization.
 Allow the reaction to warm to room temperature and stir for 24-48 hours.
» Monitor the reaction progress using Thin Layer Chromatography (TLC) or *H NMR.

e Upon completion, wash the reaction mixture sequentially with 5% sodium bicarbonate
solution, water, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure.

 For further purification, the crude product can be passed through a short column of alumina
and/or precipitated from a concentrated DCM solution into cold diethyl ether.

» Dry the final product under vacuum to remove any residual solvent.

Hydrogel Fabrication by Photopolymerization

Materials:

o Bis-methacrylate-PEG5
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» Photoinitiator (e.g., Irgacure 2959, LAP)

e Phosphate-buffered saline (PBS) or cell culture medium
o UV light source (365 nm)

Procedure:

» Prepare a precursor solution by dissolving Bis-methacrylate-PEGS5 in PBS or cell culture
medium to the desired concentration (e.g., 10-30% w/v).

» Add the photoinitiator to the precursor solution at a suitable concentration (e.g., 0.05-0.5%
w/v) and ensure it is fully dissolved.

» Pipette the precursor solution into a mold of the desired shape and size.

o Expose the solution to UV light for a sufficient duration to ensure complete crosslinking. The
exposure time will depend on the photoinitiator concentration, light intensity, and sample
thickness.

 After polymerization, the resulting hydrogel can be swelled in PBS or culture medium to
reach equilibrium.

Characterization of Bis-methacrylate-PEG5 and its
Hydrogels
Chemical Structure Verification

e 1H NMR (Proton Nuclear Magnetic Resonance): Used to confirm the addition of methacrylate
groups to the PEG backbone. Key signals to observe include the vinyl protons of the
methacrylate group (around 5.5-6.1 ppm) and the methylene protons adjacent to the ester
linkage (around 4.3 ppm).[6]

o MALDI-TOF MS (Matrix-Assisted Laser Desorption/lonization Time-of-Flight Mass
Spectrometry): Provides information on the molecular weight and molecular weight

distribution of the synthesized Bis-methacrylate-PEG5, confirming the purity of the product.
[6]
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Hydrogel Properties

The mechanical and swelling properties of hydrogels are critical for their performance in
biomedical applications and are highly dependent on the precursor molecular weight and
concentration.

Typical Range for .
Factors Influencing
Property Low MW PEGDA Reference
the Property
Hydrogels

Increases with

increasing polymer
) 0.4 - 1.7 MPa (for 20- )
Compressive Modulus concentration and [5]
40 wt% total polymer) )
decreasing PEG

molecular weight.

Decreases with
) ) The degree of
increasing polymer o
) ) ) crosslinking and
Swelling Ratio concentration and o [11]
) hydrophilicity of the
decreasing PEG
) polymer network.
molecular weight.

Influences nutrient

and oxygen transport,
Smaller for lower
) ] as well as cell
Mesh Size molecular weight S [12]
migration and
precursors. . , o
proliferation within the

hydrogel.

Biomedical Applications

The unique properties of hydrogels derived from Bis-methacrylate-PEG5 make them suitable
for a variety of biomedical applications.

o Tissue Engineering: The tunable mechanical properties allow for the creation of scaffolds
that can mimic the stiffness of various tissues, influencing cell behavior such as adhesion,
proliferation, and differentiation.[2][12] The covalent crosslinking provides a stable three-
dimensional environment for encapsulated cells.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2845736/
https://www.mdpi.com/2073-4360/11/8/1339
https://pmc.ncbi.nlm.nih.gov/articles/PMC3099000/
https://www.benchchem.com/product/b3099053?utm_src=pdf-body
https://www.molecularcloud.org/p/the-versatility-of-peg-hydrogel-in-biomedical-applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC3099000/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3099053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Drug Delivery: These hydrogels can serve as matrices for the controlled release of
therapeutic agents.[1] The mesh size of the hydrogel network governs the diffusion rate of
the encapsulated molecules.

o Dental Materials: Due to their rapid polymerization and mechanical strength, short-chain
dimethacrylates are used in dental composites and adhesives.[4]

» 3D Printing and Bioprinting: The photopolymerizable nature of Bis-methacrylate-PEG5
makes it an ideal component of bio-inks for the fabrication of complex, cell-laden constructs.
[13]

Signaling Pathways and Cellular Interactions

While the term "bioinert” is often used to describe PEG, the physical properties of the hydrogel
matrix, such as stiffness and degradability, can significantly influence cell behavior through
mechanotransduction. Stiffer hydrogels, typical of those formed from low molecular weight
PEGDA, have been shown to influence intracellular signaling pathways that regulate cell
spreading, proliferation, and differentiation.[14] For instance, the stiffness of the extracellular
matrix can impact pathways involving focal adhesions and the cytoskeleton, ultimately affecting
gene expression.
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Synthesis workflow for Bis-methacrylate-PEG5.
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Hydrogel formation and its biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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